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Compound of Interest

Compound Name:
1-(4-Hydroxyphenyl)-2-

methoxyethan-1-one

Cat. No.: B026239 Get Quote

For Immediate Reference: Key Safety and Disposal Information

The proper disposal of 1-(4-Hydroxyphenyl)-2-methoxyethan-1-one is crucial for maintaining

laboratory safety and environmental compliance. This chemical is considered hazardous and

must be managed as chemical waste through an approved hazardous waste program.[1][2]

Under no circumstances should it be disposed of in regular trash or poured down the drain.[1]

[3]

Hazard Profile and Personal Protective Equipment (PPE)
While a specific Safety Data Sheet (SDS) for 1-(4-Hydroxyphenyl)-2-methoxyethan-1-one
was not found, data for similar compounds indicate that it may cause skin and serious eye

irritation.[4] It may also be harmful if inhaled or swallowed.[4][5] Therefore, appropriate

personal protective equipment must be worn at all times during handling and disposal.

Table 1: Required Personal Protective Equipment (PPE)
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PPE Item Specification

Gloves Chemical-resistant gloves (e.g., nitrile)

Eye Protection Tightly fitting safety goggles or a face shield

Body Protection Lab coat or other protective clothing

Respiratory

Use in a well-ventilated area. If dust or aerosols

may be generated, a respirator may be

necessary.

Step-by-Step Disposal Protocol
This protocol outlines the approved procedure for the disposal of 1-(4-Hydroxyphenyl)-2-
methoxyethan-1-one from the point of generation to final collection.

1. Waste Identification and Labeling:

As soon as 1-(4-Hydroxyphenyl)-2-methoxyethan-1-one is designated as waste, it must

be labeled as "Hazardous Waste".[1][6]

The label must include the full chemical name: "1-(4-Hydroxyphenyl)-2-methoxyethan-1-
one". Abbreviations are not permitted.[1]

The label should also include the date of waste generation, the name of the principal

investigator, and the laboratory location.[1]

2. Waste Collection and Storage:

Collect waste 1-(4-Hydroxyphenyl)-2-methoxyethan-1-one in a designated, compatible

container with a secure lid.[2][6]

The container must be in good condition, free from leaks or rust.[6]

Store the waste container in a designated, well-ventilated hazardous waste accumulation

area.

Ensure that it is segregated from incompatible materials, such as strong oxidizing agents.[4]
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3. Arranging for Disposal:

Disposal must be handled through your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste disposal contractor.[1]

Complete any required hazardous waste disposal forms, accurately listing the chemical and

its quantity.[1]

Do not mix 1-(4-Hydroxyphenyl)-2-methoxyethan-1-one with other chemical wastes unless

explicitly approved by EHS.

4. Disposal of Empty Containers:

Empty containers that previously held 1-(4-Hydroxyphenyl)-2-methoxyethan-1-one must

be triple-rinsed with a suitable solvent.[6][7]

The rinsate from this process is also considered hazardous waste and must be collected and

disposed of accordingly.[6][7]

After triple-rinsing, deface or remove the original label and the container may then be

disposed of as regular trash.[7]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 1-(4-
Hydroxyphenyl)-2-methoxyethan-1-one.
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Caption: Disposal workflow for 1-(4-Hydroxyphenyl)-2-methoxyethan-1-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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